Unconventional liquid crystal oligomers with a hierarchical structure†‡

Journal of Materials Chemistry Pub Date: 2008-05-07 DOI: 10.1039/B802712A

Abstract

Supermolecules composed of pre-organized mesogenic units have attracted much attention because they can form secondary and tertiary structures with unique physical properties. This Feature Article reviews recent progress in thermotropic supermolecular liquid-crystalline materials with a hierarchical structure. We take the concepts of molecular dynamics, electrostatic core–core interactions, hydrocarbonfluorocarbon amphiphilicity and intramolecular chirality transfer, and apply them to the creation of new materials. The liquid crystal oligomers in which conventional mesogenic units are pre-organized in a classical shape can produce unusual phase structures and unique physical properties.

Graphical abstract: Unconventional liquid crystal oligomers with a hierarchical structure
Unconventional liquid crystal oligomers with a hierarchical structure†‡
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